![molecular formula C8H8F3NO2S B3034943 4-(Methylsulfonyl)-3-(trifluoromethyl)aniline CAS No. 252561-92-5](/img/structure/B3034943.png)
4-(Methylsulfonyl)-3-(trifluoromethyl)aniline
Overview
Description
4-(Methylsulfonyl)-3-(trifluoromethyl)aniline, or 4-MSTFA, is an organic compound that has been used in a variety of scientific research applications. It is a colorless liquid that can be synthesized in the laboratory and is an important reagent for many organic syntheses. 4-MSTFA has a wide range of applications in the fields of biochemistry, physiology, and pharmaceuticals.
Scientific Research Applications
Organic Synthesis and Chemical Reactions
4-(Methylsulfonyl)-3-(trifluoromethyl)aniline plays a role in organic synthesis, particularly in electrophilic aromatic substitution reactions. Its trifluoromethyl and methylsulfonyl groups can influence the reactivity and properties of the synthesized compounds. Trifluoromethanesulfonic acid, for example, is used in the formation of carbon–carbon and carbon–heteroatom bonds, isomerizations, and synthesis of carbo- and heterocyclic structures due to its high protonating power and low nucleophilicity, making it a valuable reagent in organic chemistry (Kazakova & Vasilyev, 2017).
Environmental Degradation and Remediation
Polyfluoroalkyl chemicals, which may include compounds related to this compound, are known for their persistence in the environment. Their degradation, including microbial and abiotic processes, leads to the formation of perfluoroalkyl carboxylic and sulfonic acids, substances of significant environmental concern due to their toxicity and persistence. Understanding the degradation pathways is essential for assessing environmental risks and developing remediation strategies (Liu & Avendaño, 2013).
Synthesis of New Compounds
Compounds with trifluoromethylsulfonyl groups are utilized in the synthesis of new organic compounds, showcasing a variety of reactions including trifluoromethylation and chlorination. The versatility of these reagents, such as trifluoromethanesulfonyl chloride, highlights their importance in creating bonds essential for novel materials and pharmaceuticals (Chachignon, Guyon, & Cahard, 2017).
Safety and Hazards
4-(Methylsulfonyl)-3-(trifluoromethyl)aniline can cause skin irritation and serious eye irritation . Precautionary measures include washing skin thoroughly after handling, wearing protective gloves/eye protection/face protection, and seeking medical advice/attention if eye irritation persists or skin irritation occurs .
Future Directions
The future directions of 4-(Methylsulfonyl)-3-(trifluoromethyl)aniline research could involve the synthesis of diverse fluorinated compounds through selective C–F bond activation . It may also be used in the preparation of new compounds as potential anti-inflammatory agents with expected selectivity against COX-2 enzyme .
Properties
IUPAC Name |
4-methylsulfonyl-3-(trifluoromethyl)aniline | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8F3NO2S/c1-15(13,14)7-3-2-5(12)4-6(7)8(9,10)11/h2-4H,12H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MDHRVGGGCCSPMR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=C(C=C(C=C1)N)C(F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8F3NO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101235249 | |
Record name | 4-(Methylsulfonyl)-3-(trifluoromethyl)benzenamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101235249 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
252561-92-5 | |
Record name | 4-(Methylsulfonyl)-3-(trifluoromethyl)benzenamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=252561-92-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-(Methylsulfonyl)-3-(trifluoromethyl)benzenamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101235249 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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